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Compound of Interest

Compound Name: 5-Hydantoinacetic acid

Cat. No.: B147037 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of 5-
Hydantoinacetic acid, a compound often used in pharmaceutical research.

Immediate Safety and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. Handle 5-
Hydantoinacetic acid in a well-ventilated area to avoid inhalation of any dust. In case of a

spill, sweep up the solid material and place it into a suitable, labeled container for disposal.

Disposal Determination and Procedure
Based on available safety data, 5-Hydantoinacetic acid is not classified as a hazardous waste

under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery

Act (RCRA). It is not a listed hazardous waste and does not typically exhibit characteristics of

ignitability, corrosivity, reactivity, or toxicity that would classify it as a characteristic hazardous

waste. However, it is imperative for the chemical waste generator to confirm this with local and

institutional regulations.

Step-by-Step Disposal Protocol:
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Waste Characterization: Confirm that the 5-Hydantoinacetic acid to be disposed of is not

contaminated with any hazardous substances. If it is mixed with other chemicals, the entire

mixture must be treated as hazardous waste until proven otherwise.

Containerization: Place the solid 5-Hydantoinacetic acid waste into a clean, dry, and

sealable container. Ensure the container is compatible with the chemical.

Labeling: Clearly label the container as "Non-hazardous Waste" and identify the contents as

"5-Hydantoinacetic acid." Include the date of disposal.

Disposal as Non-Hazardous Solid Waste: In most cases, uncontaminated 5-
Hydantoinacetic acid can be disposed of as regular solid laboratory waste. This typically

means placing it in the designated container for non-hazardous chemical solids, which will

be sent to a sanitary landfill. Do not dispose of this chemical down the drain.

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department and local regulations for final confirmation of the disposal route. Some

municipalities or institutions may have specific requirements for the disposal of laboratory

chemicals, even if they are not classified as hazardous by the EPA.

Quantitative Data Summary
No specific quantitative limits for the disposal of 5-Hydantoinacetic acid were found in the

reviewed safety and regulatory documents. The disposal procedure is based on its

classification as a non-hazardous solid.

Parameter Value Source

EPA Hazardous Waste Status Not a listed hazardous waste Safety Data Sheet

RCRA Waste Code Not applicable Regulatory Searches

Transport Regulation (DOT) Not regulated [1]

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Hydantoinacetic acid.
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Start: 5-Hydantoinacetic Acid for Disposal

Is the waste contaminated with hazardous substances?

Treat as Hazardous Waste
(Follow institutional hazardous waste procedures)

Yes

Package in a clean, sealed, and labeled container

No

Label container:
'Non-hazardous Waste: 5-Hydantoinacetic acid'

Consult Institutional EHS & Local Regulations

Not Approved

Dispose of as non-hazardous solid laboratory waste

Approved

End of Disposal Process

Click to download full resolution via product page

Disposal workflow for 5-Hydantoinacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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